Cas no 2227861-28-9 ((3S)-3-(4-bromo-5-methoxythiophen-2-yl)-3-hydroxypropanoic acid)

• Product Name: (3S)-3-(4-bromo-5-methoxythiophen-2-yl)-3-hydroxypropanoic acid
• CAS No: 2227861-28-9
• MF: C₈H₉BrO₄S
• MW: 281.123660802841
• CID: 6029472
• PubChem ID: 165827767
• Update Time: 2025-10-28

(3S)-3-(4-bromo-5-methoxythiophen-2-yl)-3-hydroxypropanoic acid Chemical and Physical Properties

Names and Identifiers

• (3S)-3-(4-bromo-5-methoxythiophen-2-yl)-3-hydroxypropanoic acid
• EN300-1917645
• 2227861-28-9

• Inchi： 1S/C8H9BrO4S/c1-13-8-4(9)2-6(14-8)5(10)3-7(11)12/h2,5,10H,3H2,1H3,(H,11,12)/t5-/m0/s1
• InChI Key： XOSWVMQUOCNDGH-YFKPBYRVSA-N
• SMILES： BrC1=C(OC)SC(=C1)[C@H](CC(=O)O)O

Computed Properties

• Exact Mass: 279.94049g/mol
• Monoisotopic Mass: 279.94049g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 214
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 95Ų

Additional information on (3S)-3-(4-bromo-5-methoxythiophen-2-yl)-3-hydroxypropanoic acid

Introduction to (3S)-3-(4-bromo-5-methoxythiophen-2-yl)-3-hydroxypropanoic Acid (CAS No. 2227861-28-9)

(3S)-3-(4-bromo-5-methoxythiophen-2-yl)-3-hydroxypropanoic acid, identified by its CAS number 2227861-28-9, is a compound of significant interest in the field of pharmaceutical chemistry and biochemistry. This molecule, characterized by its stereochemical configuration and functional groups, has garnered attention for its potential applications in drug discovery and therapeutic development. The compound's structure incorporates a thiophene ring system, which is a common motif in biologically active molecules, alongside a hydroxypropanoic acid moiety that contributes to its unique chemical properties.

The stereochemistry of the compound, specifically the (3S) configuration, plays a crucial role in determining its biological activity. Chiral molecules often exhibit different pharmacological effects depending on their spatial arrangement, making the precise control of stereochemistry essential in medicinal chemistry. The presence of both bromo and methoxy substituents on the thiophene ring further enhances the compound's complexity and potential for interactions with biological targets.

In recent years, there has been a growing interest in thiophene-based compounds due to their diverse biological activities. These compounds have been explored for their roles in various therapeutic areas, including anti-inflammatory, antimicrobial, and anticancer applications. The specific combination of functional groups in (3S)-3-(4-bromo-5-methoxythiophen-2-yl)-3-hydroxypropanoic acid positions it as a promising candidate for further investigation in these fields.

Recent studies have highlighted the importance of thiophene derivatives in developing novel pharmaceuticals. For instance, researchers have demonstrated that certain thiophene-based compounds can modulate enzyme activity and interfere with signaling pathways involved in disease progression. The hydroxypropanoic acid moiety in (3S)-3-(4-bromo-5-methoxythiophen-2-yl)-3-hydroxypropanoic acid may contribute to its ability to interact with biological macromolecules, potentially leading to the development of new therapeutic agents.

The synthesis of this compound involves multi-step organic reactions that require careful optimization to achieve high yields and purity. Advanced synthetic techniques, such as asymmetric catalysis and cross-coupling reactions, are often employed to construct the complex molecular framework efficiently. The stereochemical integrity of the (3S) configuration must be maintained throughout the synthesis to ensure the compound's biological efficacy.

Evaluation of (3S)-3-(4-bromo-5-methoxythiophen-2-yl)-3-hydroxypropanoic acid in vitro has revealed interesting pharmacological profiles. Preliminary data suggest that the compound may exhibit inhibitory effects on specific enzymes or receptors relevant to various diseases. These findings are particularly encouraging given the increasing demand for targeted therapies that address unmet medical needs.

In conclusion, (3S)-3-(4-bromo-5-methoxythiophen-2-yl)-3-hydroxypropanoic acid (CAS No. 2227861-28-9) represents a significant advancement in pharmaceutical chemistry. Its unique structural features and potential biological activities make it a valuable asset in the quest for novel therapeutic interventions. Further research is warranted to fully elucidate its pharmacological properties and explore its clinical applicability.